6-bromo-3-(propan-2-yl)quinolin-2-amine
Description
Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms . The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents .
Synthesis Analysis
The synthesis of quinolin-2-ones and phenanthridin-6-ones by direct carbonylation is not only practical and efficient, but also applicable to the isotopic labeling of carbonyl carbon, which is beneficial for the subsequent drug discovery and production . Alper’s group developed the first direct lactamization of o-alkenylanilines to prepare quinolin-2-ones using a substoichiometric amount of Cu (OAc) 2 and air as the terminal oxidant, Pd (OAc) 2 as a catalyst, and CO as a carbonyl source .Molecular Structure Analysis
The molecular formula of 6-bromo-3-(propan-2-yl)quinolin-2-amine is C12H13BrN2 . Quinoline has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety .Chemical Reactions Analysis
Quinoline derivatives exhibit important biological activities, e.g., antimalarial , antimicrobial , antimycobacterial , antidepressant, anticonvulsant, antiviral , anticancer , antihypertensive, and antiinflammatory effects . They are used extensively in the treatment of urinary tract, respiratory, and bone joint infections as well as sexually transmitted diseases, pneumonia, prostatitis, and acute bronchitis .Physical and Chemical Properties Analysis
The molecular weight of this compound is 265.15 .Mechanism of Action
Future Directions
The synthesis of quinolin-2-ones and phenanthridin-6-ones by direct carbonylation has aroused great interest and gave us a clear direction for future research . These reactions are not only practical and efficient, but also applicable to the isotopic labeling of carbonyl carbon, which is beneficial for the subsequent drug discovery and production .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-3-(propan-2-yl)quinolin-2-amine involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-amino-3-bromo-6-methylquinoline", "2-propanol", "sodium hydride", "dimethylformamide", "hydrogen gas", "palladium on carbon" ], "Reaction": [ "Step 1: 2-amino-3-bromo-6-methylquinoline is reacted with sodium hydride in dimethylformamide to form the corresponding quinoline anion.", "Step 2: The quinoline anion is then reacted with 2-propanol to form 6-methyl-3-(propan-2-yl)quinoline.", "Step 3: 6-methyl-3-(propan-2-yl)quinoline is then brominated using hydrogen gas and palladium on carbon as a catalyst to form 6-bromo-3-(propan-2-yl)quinoline.", "Step 4: Finally, 6-bromo-3-(propan-2-yl)quinoline is reacted with ammonia gas in ethanol to form 6-bromo-3-(propan-2-yl)quinolin-2-amine." ] } | |
CAS No. |
1343062-33-8 |
Molecular Formula |
C12H13BrN2 |
Molecular Weight |
265.15 g/mol |
IUPAC Name |
6-bromo-3-propan-2-ylquinolin-2-amine |
InChI |
InChI=1S/C12H13BrN2/c1-7(2)10-6-8-5-9(13)3-4-11(8)15-12(10)14/h3-7H,1-2H3,(H2,14,15) |
InChI Key |
UBXFYPCFXCADEQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=C(N=C2C=CC(=CC2=C1)Br)N |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
